4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C20H18N2O5S2/c23-19-7-8-20(24)22(19)15-3-5-16(6-4-15)29(25,26)21-12-17(14-9-11-28-13-14)18-2-1-10-27-18/h1-6,9-11,13,17,21H,7-8,12H2
• InChI Key: CJPVBBWMXIBPCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=CSC=C3)C4=CC=CO4
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C20H18N2O5S2 and its molecular weight is 430.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Heterocyclic Compounds

Sulfonamide derivatives, including those with furan and thiophene rings, have been extensively studied for their diverse chemical properties and applications. For instance, the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives has shown potent antitumor and antibacterial activities, highlighting the potential of sulfonamide-based compounds in medicinal chemistry (Hafez, Alsalamah, & El-Gazzar, 2017). Similarly, the synthesis and properties of sulfonyl-substituted pyrrole chromophores for second-order nonlinear optics demonstrate the utility of sulfonamide derivatives in materials science, showcasing their optical properties and potential applications in the development of novel photonic materials (Chou & Yeh, 2001).

Anticancer and Antimicrobial Applications

The biological activity of sulfonamide derivatives has been a subject of significant interest. Research on novel carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and related compounds has revealed their potential as antitumor and antibacterial agents, highlighting the application of sulfonamide derivatives in developing new therapeutic agents (Hafez, Alsalamah, & El-Gazzar, 2017). These studies indicate that modifications to the sulfonamide structure can lead to compounds with significant biological activities, suggesting the possibility of designing derivatives of "4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide" for similar applications.

Molecular Docking and Drug Design

Sulfonamide compounds have also been explored for their binding affinities towards various enzymes, utilizing molecular docking studies to predict their potential as inhibitors against targets like carbonic anhydrase. Such research underscores the role of sulfonamide derivatives in drug discovery and design, providing a framework for investigating "4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide" and its analogs for similar applications (Supuran, Maresca, Gregáň, & Remko, 2013).